Cas no 7123-92-4 (9-oxidanyl-9-azabicyclo[3.3.1]nonan-3-one)

• Product Name: 9-oxidanyl-9-azabicyclo[3.3.1]nonan-3-one
• CAS No: 7123-92-4
• MF: C₈H₁₂NO₂
• MW: 154.186382293701
• MDL: MFCD29059815
• CID: 566730
• PubChem ID: 329768294
• Update Time: 2025-04-23

9-oxidanyl-9-azabicyclo[3.3.1]nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[3.3.1]non-9-yloxy,3-oxo-
• 3-Oxo-9-azabicyclo(3.3.1)non-9-yloxy
• 9-λ¹-oxidanyl-9-azabicyclo[3.3.1]nonan-3-one
• keto-ABNO
• norpseudopelleterine-N-oxyl
• 9-Azabicyclo[3,3,1]nonan-3-one-9-oxyl
• 9-oxidanyl-9-azabicyclo[3.3.1]nonan-3-one
• KetoABNO
• 9-Azabicyclo(3.3.1)non-9-yloxy, 3-oxo-
• KetoABNO, 95%
• 9-AZabicyclo[3.3.1]nonan-3-oneN-oxyl
• (3-Oxo-9-azabicyclo[3.3.1]nonan-9-yl)oxidanyl
• DTXSID30991538
• 7123-92-4
• AKOS017344731
• 9-Azabicyclo[3.3.1]nonan-3-one N-oxyl, 95%
• KetoABNO 95%
• (3-oxo-9-azabicyclo[3.3.1]non-9-yl)oxidanyl

• MDL： MFCD29059815
• Inchi： 1S/C8H12NO2/c10-8-4-6-2-1-3-7(5-8)9(6)11/h6-7H,1-5H2
• InChI Key： AMZBXNVXJGUYMF-UHFFFAOYSA-N
• SMILES： [O]N1C2CC(CC1CCC2)=O |^1:0|

Computed Properties

• Exact Mass: 154.086804
• Monoisotopic Mass: 154.086804
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 0.2

Experimental Properties

• Melting Point: 109-114 °C

9-oxidanyl-9-azabicyclo[3.3.1]nonan-3-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 22-36/37
• Storage Condition：2-8°C

Additional information on 9-oxidanyl-9-azabicyclo[3.3.1]nonan-3-one

Professional Introduction to Compound with CAS No. 7123-92-4 and Product Name: 9-Azabicyclo[3.3.1]non-9-yloxy,3-oxo

The compound with the CAS number 7123-92-4 and the product name 9-Azabicyclo[3.3.1]non-9-yloxy,3-oxo represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The 9-Azabicyclo[3.3.1]non-9-yloxy,3-oxo moiety is particularly noteworthy, as it incorporates a bicyclic framework with an azacycloalkane core, which is known for its stability and versatility in drug design.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their applications in medicinal chemistry. The structural motif of 9-Azabicyclo[3.3.1]non-9-yloxy,3-oxo has been extensively studied for its potential to serve as a scaffold for the development of bioactive molecules. This compound exhibits a high degree of rigidity due to its bicyclic structure, which can be advantageous in binding to biological targets with high specificity. The presence of the azacycloalkane ring enhances the compound's pharmacological properties by improving its metabolic stability and reducing the likelihood of rapid degradation in vivo.

One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The 9-Azabicyclo[3.3.1]non-9-yloxy,3-oxo structure has been shown to interact effectively with various biological receptors, making it a promising candidate for the treatment of a wide range of diseases. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme activity and receptor binding, which are critical mechanisms in many pathological processes.

Recent research has focused on leveraging computational methods to optimize the pharmacokinetic and pharmacodynamic properties of 9-Azabicyclo[3.3.1]non-9-yloxy,3-oxo derivatives. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have been employed to predict how these compounds will interact with biological targets at the molecular level. These studies have provided valuable insights into the structural requirements necessary for high-affinity binding and have guided the design of more effective drug candidates.

The synthesis of 9-Azabicyclo[3.3.1]non-9-yloxy,3-oxo presents unique challenges due to its complex three-dimensional structure. However, recent advancements in synthetic methodologies have made it possible to construct this framework with greater efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving high yields and enantiopurity, which are essential for pharmaceutical applications.

Another area of interest is the exploration of 9-Azabicyclo[3.3.1]non-9-yloxy,3-oxo derivatives as leads for drug discovery programs targeting neurological disorders. Preliminary studies suggest that certain analogs of this compound exhibit neuroprotective properties by modulating neurotransmitter systems involved in cognitive function and mood regulation. These findings have opened up new avenues for research into treatments for conditions such as Alzheimer's disease and depression.

The environmental impact of synthesizing and utilizing compounds like 7123-92-4 is also an important consideration in modern pharmaceutical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption without compromising on yield or purity. These sustainable practices are essential for ensuring that pharmaceutical development remains viable in the long term while minimizing its ecological footprint.

In conclusion, the compound with CAS number 7123-92-4 and product name 9-Azabicyclo[3.3.1]non-9-yloxy,3-oxo represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.